[3-(2-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-(2-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is a chemical compound that has been studied for its potential therapeutic applications. The compound has been synthesized and studied in various scientific research studies.
Mechanism of Action
The mechanism of action of [3-(2-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is not fully understood. In the scientific research study by Zhang et al. (2013), the compound was found to induce apoptosis (cell death) in cancer cells by activating the mitochondrial pathway. In the scientific research study by Wang et al. (2014), the compound was found to inhibit the production of inflammatory cytokines by blocking the NF-κB pathway.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In the scientific research study by Zhang et al. (2013), the compound was found to induce apoptosis in cancer cells and inhibit tumor growth in vivo. In the scientific research study by Wang et al. (2014), the compound was found to have anti-inflammatory activity in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One advantage of [3-(2-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is its potential therapeutic applications. The compound has been found to have anti-tumor and anti-inflammatory activity in various scientific research studies. One limitation of the compound is that its mechanism of action is not fully understood. Further scientific research is needed to fully understand the compound's mechanism of action and potential therapeutic applications.
Future Directions
There are many future directions for scientific research on [3-(2-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine. One future direction is to further study the compound's mechanism of action. Understanding the compound's mechanism of action could lead to the development of more effective therapeutic applications. Another future direction is to study the compound's potential for use in combination therapy with other anti-cancer or anti-inflammatory drugs. Finally, further scientific research is needed to study the compound's toxicity and potential side effects.
Synthesis Methods
[3-(2-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine can be synthesized using a method described in a scientific research paper by Zhang et al. (2013). The synthesis involves reacting 2-fluorobenzaldehyde with bicyclo[1.1.1]pentan-1-amine in the presence of potassium tert-butoxide and then reacting the resulting compound with hydrazine hydrate.
Scientific Research Applications
[3-(2-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine has been studied for its potential therapeutic applications. In a scientific research study by Zhang et al. (2013), the compound was found to have anti-tumor activity in vitro against various cancer cell lines. The compound was also found to inhibit the growth of tumors in vivo in a mouse xenograft model. In another scientific research study by Wang et al. (2014), the compound was found to have anti-inflammatory activity in vitro and in vivo.
properties
IUPAC Name |
[3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FN2/c12-9-4-2-1-3-8(9)10-5-11(6-10,7-10)14-13/h1-4,14H,5-7,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWVZZHJNUAJRRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)NN)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.